4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: (4-cyano-1,3,5-trimethylpiperidin-4-yl) acetate
• InChI: InChI=1S/C11H18N2O2/c1-8-5-13(4)6-9(2)11(8,7-12)15-10(3)14/h8-9H,5-6H2,1-4H3
• InChI Key: YGPHKWXQVSFVPI-UHFFFAOYSA-N
• SMILES: CC1CN(CC(C1(C#N)OC(=O)C)C)C

Description

4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate, also known as CTMP, is a synthetic compound that belongs to the class of piperidine derivatives. It is a potent inhibitor of the enzyme histone deacetylase (HDAC) and has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

Mechanism of Action

4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate exerts its pharmacological effects by inhibiting the activity of HDAC, which is an enzyme that regulates the expression of genes by removing acetyl groups from histone proteins. By inhibiting HDAC, 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate increases the acetylation of histones, which leads to changes in gene expression and cellular processes. This, in turn, leads to the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of immune and inflammatory responses.
Biochemical and Physiological Effects
4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate has been shown to have several biochemical and physiological effects, including inhibition of HDAC activity, modulation of gene expression, induction of cell cycle arrest and apoptosis, modulation of immune and inflammatory responses, and protection against oxidative stress and inflammation. These effects are mediated by the acetylation of histones and changes in gene expression and cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate is its potent inhibitory activity against HDAC, which makes it a valuable tool for studying the role of HDAC in cellular processes and disease pathogenesis. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate is its potential toxicity and off-target effects, which can complicate its use in certain experimental settings. It is important to carefully evaluate the dose and duration of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate treatment to minimize these effects.

Future Directions

There are several future directions for research on 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate. One area of interest is the development of more selective and potent HDAC inhibitors that can target specific isoforms of HDAC and minimize off-target effects. Another area of interest is the identification of biomarkers that can predict the response to 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate treatment and guide patient selection. Additionally, the use of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate in combination with other drugs or therapies, such as immunotherapy or targeted therapy, is an area of active investigation. Finally, the development of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate-based therapeutics for the treatment of cancer, neurodegenerative disorders, and inflammatory conditions is an important goal for future research.

Synthesis Methods

The synthesis of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate involves the reaction of 4-cyanopiperidine with acetic anhydride in the presence of a catalyst, such as pyridine or triethylamine. The reaction takes place at a temperature of around 60-70°C for several hours, and the resulting product is purified through recrystallization or column chromatography. The purity and yield of 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate has been studied extensively for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. In cancer, 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also enhances the efficacy of chemotherapy drugs and reduces the risk of drug resistance. In neurodegenerative disorders, 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate has been shown to protect neurons from oxidative stress and inflammation, which are key contributors to the pathogenesis of these diseases. In inflammatory conditions, 4-Cyano-1,3,5-trimethyl-4-piperidinyl acetate has been shown to reduce the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage.